N,N-dimethyl-3-{[7-(2-phenylethyl)-2,7-diazaspiro[4.5]dec-2-yl]carbonyl}aniline

• IUPAC Name: [3-(dimethylamino)phenyl]-[9-(2-phenylethyl)-2,9-diazaspiro[4.5]decan-2-yl]methanone
• InChI: InChI=1S/C25H33N3O/c1-26(2)23-11-6-10-22(18-23)24(29)28-17-14-25(20-28)13-7-15-27(19-25)16-12-21-8-4-3-5-9-21/h3-6,8-11,18H,7,12-17,19-20H2,1-2H3
• InChI Key: YMFHLPHLNUQMBU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)N2CCC3(C2)CCCN(C3)CCC4=CC=CC=C4
• Molecular Formula: C25H33N3O
• Molecular Weight: 391.5 g/mol

Description

N,N-dimethyl-3-{[7-(2-phenylethyl)-2,7-diazaspiro[4.5]dec-2-yl]carbonyl}aniline, also known as Compound X, is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

N,N-dimethyl-3-{[7-(2-phenylethyl)-2,7-diazaspiro[4.5]dec-2-yl]carbonyl}aniline X acts as a partial agonist at the dopamine D2 receptor and a full agonist at the serotonin 5-HT2A receptor. This means that it can activate these receptors to a certain extent, but not to the same degree as the natural ligands. The exact mechanism of action of this compound X is still being studied, but it is believed to involve the modulation of neurotransmitter release and the activation of downstream signaling pathways.
Biochemical and Physiological Effects:
This compound X has been shown to have a range of biochemical and physiological effects in animal models. It has been found to increase dopamine and serotonin levels in certain brain regions, which may be associated with its therapeutic effects. It has also been shown to have anxiolytic and antidepressant-like effects, as well as the potential to improve cognitive function.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-3-{[7-(2-phenylethyl)-2,7-diazaspiro[4.5]dec-2-yl]carbonyl}aniline X has several advantages for lab experiments, including its high affinity for certain receptors and its potential therapeutic applications. However, there are also limitations to its use, including the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on N,N-dimethyl-3-{[7-(2-phenylethyl)-2,7-diazaspiro[4.5]dec-2-yl]carbonyl}aniline X. One area of interest is the development of new drugs based on its structure and mechanism of action. Another area of interest is the study of its effects on different brain regions and its potential for the treatment of specific neurological and psychiatric disorders. Additionally, further research is needed to fully understand its safety profile and potential side effects.

Scientific Research Applications

N,N-dimethyl-3-{[7-(2-phenylethyl)-2,7-diazaspiro[4.5]dec-2-yl]carbonyl}aniline X has been studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. It has been found to have a high affinity for certain receptors in the brain, including the dopamine D2 receptor and the serotonin 5-HT2A receptor. This makes it a potential candidate for the development of new drugs for the treatment of neurological and psychiatric disorders.